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Introduction: The Pharmacological Promise of α-
Conotoxin SI
Derived from the venom of the marine cone snail Conus striatus, α-conotoxin SI is a potent and

selective peptide antagonist of the nicotinic acetylcholine receptor (nAChR)[1]. Like other

members of the α-conotoxin family, it is a small, disulfide-rich peptide that acts as a competitive

inhibitor at the acetylcholine binding site, making it an invaluable tool for dissecting the

pharmacology of cholinergic systems[2][3]. Specifically, α-conotoxin SI targets the muscle

subtype of nAChRs, which are critical for neuromuscular transmission[4][5].

For researchers in neuropharmacology and drug development, the critical question is not just

what the toxin does, but whether a synthetic version can be a perfect surrogate for the native

molecule. The transition from labor-intensive isolation of minute quantities from venom to
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scalable, high-purity chemical synthesis is paramount for advancing research and therapeutic

applications[6]. This guide provides a functional comparison of native and synthetic α-conotoxin

SI, detailing the experimental frameworks required to validate their structural and biological

equivalence. We will explore the causality behind the necessary synthetic and analytical

methodologies, establishing a self-validating workflow for ensuring that synthetic α-conotoxin SI

is not merely an analogue, but a true functional replica of its natural counterpart.

Part 1: Establishing Structural Equivalence
The biological activity of a peptide is intrinsically linked to its three-dimensional structure. For α-

conotoxins, this is critically defined by the precise connectivity of its disulfide bridges. Any

deviation can lead to misfolded isomers with drastically different or nonexistent bioactivity[7][8].

Therefore, the first pillar of comparison is rigorous structural validation.

The Synthetic Challenge: Replicating Nature's Fold
Native α-conotoxin SI is a 13-amino acid peptide amide with the sequence Ile-Cys-Cys-Asn-

Pro-Ala-Cys-Gly-Pro-Lys-Tyr-Ser-Cys-NH2[1]. It features two interlocking disulfide bonds

(Cys2-Cys7 and Cys3-Cys13) that create a rigid, "globular" conformation essential for high-

affinity receptor binding[9][10].

Chemical synthesis, typically achieved via Fmoc solid-phase peptide synthesis (SPPS), must

flawlessly replicate this primary sequence and, more critically, direct the formation of the correct

disulfide bridges. The primary challenge is preventing the formation of two other possible, non-

native isomers: a "ribbon" (Cys2-Cys13, Cys3-Cys7) and a "beads" (Cys2-Cys3, Cys7-Cys13)

isomer[9].

The causality behind achieving the correct fold lies in a controlled oxidation strategy. This is

accomplished by using orthogonal cysteine-protecting groups, such as S-acetamidomethyl

(Acm) and S-9H-xanthen-9-yl (Xan). These groups can be selectively removed in a stepwise

fashion, allowing for the directed formation of one disulfide bond at a time under specific

oxidative conditions, thus ensuring the native globular connectivity[9].
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Caption: Workflow for the synthesis and structural validation of α-conotoxin SI.

Experimental Protocol: Structural Validation Workflow
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This protocol outlines the self-validating system for confirming the identity and purity of

synthetic α-conotoxin SI.

Peptide Synthesis:

Synthesize the linear peptide sequence of α-conotoxin SI on a Rink Amide resin using

standard Fmoc-SPPS chemistry. Utilize orthogonal protecting groups for the cysteine

residues (e.g., Cys(Acm) and Cys(Xan)) to guide disulfide bond formation[9].

Cleavage and Deprotection:

Cleave the peptide from the resin and remove side-chain protecting groups (except the

orthogonal Cys protectors) using a standard trifluoroacetic acid (TFA) cocktail.

Controlled Oxidative Folding:

Purify the linear peptide using reverse-phase high-performance liquid chromatography

(RP-HPLC).

Perform a stepwise, regioselective disulfide bond formation. First, selectively deprotect

one pair of cysteines and form the first disulfide bond (e.g., Cys2-Cys7) using an

appropriate oxidizing agent.

Purify the single-loop intermediate by RP-HPLC.

Remove the second set of protecting groups and form the second disulfide bond (Cys3-

Cys13) via iodine oxidation to yield the final globular isomer[9].

Purification and Verification:

RP-HPLC: Purify the final folded peptide to >95% homogeneity. The retention time should

be distinct from the misfolded isomers and the linear precursor.

Mass Spectrometry (MALDI-TOF or ESI-MS): Confirm that the experimental molecular

weight matches the theoretical mass of the fully oxidized, amidated peptide. This verifies

the correct number of disulfide bonds has been formed.
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NMR Spectroscopy: This is the definitive step. Acquire 2D NMR spectra (e.g., TOCSY,

NOESY) of the synthetic peptide. The resulting chemical shifts and nuclear Overhauser

effect (NOE) patterns should be identical to those reported for the native α-conotoxin SI,

confirming the correct three-dimensional fold[10].

Part 2: Demonstrating Functional Bioequivalence
Once structural identity is confirmed, the next critical phase is to demonstrate that the synthetic

toxin functions identically to the native one at its biological target. For α-conotoxin SI, this

means comparing its ability to inhibit the muscle-type nAChR.

The Target: Muscle-Type Nicotinic Acetylcholine
Receptor
The muscle nAChR is a pentameric ligand-gated ion channel composed of α1, β1, γ, and δ

subunits in a 2:1:1:1 stoichiometry in fetal muscle (the ε subunit replaces γ in adult muscle)[4]

[11]. It possesses two distinct binding sites for acetylcholine (ACh) located at the α/γ and α/δ

subunit interfaces[4]. α-Conotoxin SI acts as a competitive antagonist at these sites, with

studies on mouse muscle-derived receptors indicating a higher affinity for the α/δ site[4]. The

definitive test of function is measuring the inhibition of ACh-induced ion currents.
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Caption: Competitive antagonism of the nAChR by α-conotoxin SI.

Experimental Protocol: Two-Electrode Voltage Clamp
(TEVC) Assay
The TEVC assay using Xenopus laevis oocytes is the gold standard for characterizing the

activity of ligands on ion channels. It provides a direct functional readout of channel inhibition.

Oocyte Preparation and cRNA Injection:

Harvest and defolliculate Xenopus laevis oocytes.
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Microinject the oocytes with cRNA encoding the subunits of the desired nAChR subtype

(e.g., rat or human α1, β1, δ, and γ subunits)[12].

Incubate the oocytes for 2-4 days to allow for receptor expression on the cell surface.

Electrophysiological Recording:

Place a single oocyte in a recording chamber continuously perfused with a buffer solution

(e.g., ND-96).

Impale the oocyte with two microelectrodes, one for voltage clamping and one for current

recording. Clamp the membrane potential at a holding potential of -70 mV.

Data Acquisition:

Establish a baseline by applying the agonist, acetylcholine (ACh), at a concentration that

elicits a submaximal response (e.g., its EC20). This is a critical choice; using a low agonist

concentration ensures greater sensitivity for detecting competitive antagonism.

After washing the oocyte, pre-incubate it with a known concentration of either native or

synthetic α-conotoxin SI for a set period (e.g., 5 minutes)[13].

Co-apply the same concentration of ACh along with the conotoxin and record the peak

inward current. The reduction in current amplitude relative to the control response

indicates inhibition.

Repeat this process with a range of conotoxin concentrations to generate a dose-

response curve.

Data Analysis:

Plot the percentage of inhibition against the logarithm of the conotoxin concentration.

Fit the data to a sigmoidal dose-response equation to calculate the IC50 value (the

concentration of toxin required to inhibit 50% of the ACh-induced current). The IC50 values

for native and synthetic α-conotoxin SI should be statistically indistinguishable.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28917942/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3543038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Comparative Data Summary
When synthesized correctly and subjected to rigorous functional testing, synthetic α-conotoxin

SI demonstrates bioequivalence with its native counterpart. The key is ensuring the correct

globular disulfide isomer is produced, as misfolded synthetic isomers show significantly

reduced or no activity[8].

Parameter
Native α-Conotoxin
SI

Synthetic α-
Conotoxin SI
(Globular Isomer)

Method of
Verification

Primary Sequence
ICCNPACGPKYS-C-

NH₂

ICCNPACGPKYS-C-

NH₂

Edman Degradation /

Mass Spectrometry[1]

[14]

Molecular Weight
~1425.7 Da (Avg.

Isotopic)

~1425.7 Da (Avg.

Isotopic)

Mass

Spectrometry[15]

Disulfide Bonds
Cys2-Cys7, Cys3-

Cys13

Cys2-Cys7, Cys3-

Cys13

NMR Spectroscopy /

Enzymatic Digestion +

MS[10]

Target Selectivity Muscle-type nAChRs Muscle-type nAChRs
Two-Electrode Voltage

Clamp (TEVC)[4][12]

IC50 (Typical) Nanomolar range

Nanomolar range

(statistically identical

to native)

TEVC on expressed

nAChRs[12][13]

Conclusion: A Validated Tool for Pharmacological
Discovery
The evidence overwhelmingly supports that chemically synthesized α-conotoxin SI, when

subjected to stringent protocols for folding and purification, is structurally and functionally

identical to the native peptide isolated from Conus venom. The key to this equivalence lies in

the meticulous control over disulfide bond formation to produce the native globular isomer, a

process validated through a combination of chromatography, mass spectrometry, and NMR

spectroscopy[9][10].
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For researchers, the implications are profound. Synthetic α-conotoxin SI offers a reliable,

scalable, and high-purity source of this potent nAChR antagonist, free from the batch-to-batch

variability and contaminants inherent in venom purification. Furthermore, the power of chemical

synthesis opens the door to structure-activity relationship (SAR) studies, where specific

residues can be mutated to probe the toxin-receptor interface or to develop new analogues

with enhanced stability or altered selectivity[4][8]. By adhering to the validation principles

outlined in this guide, scientists can confidently employ synthetic α-conotoxin SI as a precise

and reproducible tool in the ongoing exploration of nicotinic acetylcholine receptor

pharmacology.

References
Hargittai, B., & Barany, G. (2000). Controlled Syntheses of Natural and Disulfide-Mispaired

Regioisomers of Alpha-Conotoxin SI. Journal of Peptide Research, 55(1), 64-77. Available

at: [Link]

Armishaw, C. J., & Alewood, P. F. (2013). The chemical synthesis of α-conotoxins and

structurally modified analogs with enhanced biological stability. Methods in Molecular

Biology, 981, 19-38. Available at: [Link]

Sine, S. M., et al. (1997). Determinants involved in the affinity of alpha-conotoxins GI and SI

for the muscle subtype of nicotinic acetylcholine receptors. Biochemistry, 36(21), 6469-6474.

Available at: [Link]

Armishaw, C. J., & Alewood, P. F. (2013). The Chemical Synthesis of α-Conotoxins and

Structurally Modified Analogs with Enhanced Biological Stability. Springer Nature

Experiments. Available at: [Link]

Innocent, J., et al. (2022). Synthesis and Biological Activity of Novel α-Conotoxins Derived

from Endemic Polynesian Cone Snails. Marine Drugs, 20(1), 53. Available at: [Link]

Luo, S., et al. (2018). Discovery Methodology of Novel Conotoxins from Conus Species.

Marine Drugs, 16(12), 472. Available at: [Link]

Carstens, B. B., et al. (2019). Synthesis, Structural and Pharmacological Characterizations

of CIC, a Novel α-Conotoxin with an Extended N-Terminal Tail. Marine Drugs, 17(11), 622.

Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9174364/
https://www.mdpi.com/2072-6651/2/6/1471
https://www.benchchem.com/product/b049411/docs?utm_src=pdf-body#functional-comparison-of-native-versus-synthetic-alpha-conotoxin-si
https://pubmed.ncbi.nlm.nih.gov/10795552/
https://pubmed.ncbi.nlm.nih.gov/23355208/
https://pubmed.ncbi.nlm.nih.gov/9174366/
https://experiments.springernature.com/articles/10.1007/978-1-62703-295-3_2
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8781035/
https://www.mdpi.com/1660-3397/16/12/472
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6891522/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sabbarese, V., et al. (2024). Prediction of Specificity of α‑Conotoxins to Subtypes of Human

Nicotinic Acetylcholine Receptors with Semi-supervised Machine Learning. Journal of

Chemical Information and Modeling. Available at: [Link]

Akondi, K., et al. (2014). Discovery, synthesis and development of structure-activity

relationships of Conotoxins. Chemical Reviews, 114(11), 5815-5847. Available at: [Link]

Wu, Y., et al. (2019). Structure-Function Elucidation of a New α-Conotoxin, MilIA, from Conus

milneedwardsi. Toxins, 11(9), 526. Available at: [Link]

Tsetlin, V., et al. (2006). Alpha-conotoxin analogs with enhanced affinity for nicotinic

receptors and acetylcholine-binding proteins. Journal of Molecular Neuroscience, 30(1-2),

77-78. Available at: [Link]

Wikipedia contributors. (2023). Conotoxin. Wikipedia. Available at: [Link]

Tytgat, J., et al. (2012). Structure-Function Elucidation of a New α-Conotoxin, Lo1a, from

Conus longurionis. Journal of Biological Chemistry, 287(16), 13029-13039. Available at:

[Link]

Guddat, L. W., et al. (2000). Solution structure of alpha-conotoxin SI. FEBS Letters, 476(3),

287-295. Available at: [Link]

Pignataro, G., et al. (2022). Pathophysiological Responses to Conotoxin Modulation of

Voltage-Gated Ion Currents. Marine Drugs, 20(5), 282. Available at: [Link]

Tytgat, J., et al. (2013). Conotoxins Targeting Nicotinic Acetylcholine Receptors: An

Overview. Toxins, 5(11), 2087-2115. Available at: [Link]

Whiteaker, P., et al. (2007). Determinants of α-conotoxin BuIA selectivity on the nicotinic

acetylcholine receptor β subunit. Journal of Biological Chemistry, 282(6), 3505-3513.

Available at: [Link]

Fainzilber, M., & Adams, D. J. (2021). Historical Perspective of the Characterization of

Conotoxins Targeting Voltage-Gated Sodium Channels. Marine Drugs, 19(11), 606. Available

at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11135246/
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra01429d
https://www.mdpi.com/2072-6651/11/9/526
https://pubmed.ncbi.nlm.nih.gov/17142921/
https://en.wikipedia.org/wiki/Conotoxin
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3339971/
https://www.benchchem.com/product/b049411/docs?utm_src=pdf-body#functional-comparison-of-native-versus-synthetic-alpha-conotoxin-si
https://pubmed.ncbi.nlm.nih.gov/10935821/
https://www.mdpi.com/1660-3397/20/5/282
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3847754/
https://www.jbc.org/article/S0021-9258(20)69420-1/fulltext
https://www.mdpi.com/1660-3397/19/11/606
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zafaralla, G. C., et al. (1988). Phylogenetic specificity of cholinergic ligands: alpha-
conotoxin SI. Biochemistry, 27(18), 7102-7105. Available at: [Link]

Franco, A., et al. (2017). In vivo and in vitro testing of native α-conotoxins from the injected

venom of Conus purpurascens. Neuropharmacology, 127, 253-259. Available at: [Link]

ResearchGate. (n.d.). Nicotinic acetylcholine receptor structure and α-conotoxin ImI.

Available at: [Link]

Jia, X., et al. (2020). Characterisation of a Novel A-Superfamily Conotoxin. Marine Drugs,

18(5), 263. Available at: [Link]

McIntosh, J. M., & Jones, R. M. (2001). Alpha-conotoxins as pharmacological probes of

nicotinic acetylcholine receptors. Journal of Neurochemistry, 79(5), 911-929. Available at:

[Link]

Armishaw, C. J. (2010). Synthetic α-Conotoxin Mutants as Probes for Studying Nicotinic

Acetylcholine Receptors and in the Development of Novel Drug Leads. Toxins, 2(6), 1471-

1499. Available at: [Link]

Arias, H. R. (2000). alpha-Conotoxins. The International Journal of Biochemistry & Cell

Biology, 32(10), 1047-1060. Available at: [Link]

Luo, S., et al. (2014). Characterization of a Novel α-Conotoxin from Conus textile That

Selectively Targets α6/α3β2β3 Nicotinic Acetylcholine Receptors. Journal of Biological

Chemistry, 289(4), 2486-2495. Available at: [Link]

Satkunanathan, N., et al. (2003). A novel alpha-conotoxin identified by gene sequencing is

active in suppressing the vascular response to selective stimulation of sensory nerves in

vivo. Biochemistry, 42(22), 6843-6850. Available at: [Link]

Armishaw, C. J. (2010). Synthetic α-Conotoxin Mutants as Probes for Studying Nicotinic

Acetylcholine Receptors and in the Development of Novel Drug Leads. Toxins, 2(6), 1471-

1499. Available at: [Link]

Nevin, S. T., et al. (2013). Isolation and characterization of α-conotoxin LsIA with potent

activity at nicotinic acetylcholine receptors. Biochemical Pharmacology, 86(6), 835-844.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b049411/docs?utm_src=pdf-body#functional-comparison-of-native-versus-synthetic-alpha-conotoxin-si
https://www.benchchem.com/product/b049411/docs?utm_src=pdf-body#functional-comparison-of-native-versus-synthetic-alpha-conotoxin-si
https://pubmed.ncbi.nlm.nih.gov/3196703/
https://pubmed.ncbi.nlm.nih.gov/28917942/
https://www.researchgate.net/figure/Nicotinic-acetylcholine-receptor-structure-and-a-conotoxin-ImI-A-Nicotinic_fig1_230600115
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7281203/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2839007/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3202840/
https://pubmed.ncbi.nlm.nih.gov/11084182/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3900985/
https://pubmed.ncbi.nlm.nih.gov/12779345/
https://www.mdpi.com/2072-6651/2/6/1471
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [Link]

Wu, Y., et al. (2022). Cysteine-Rich α-Conotoxin SII Displays Novel Interactions at the

Muscle Nicotinic Acetylcholine Receptor. ACS Chemical Neuroscience, 13(8), 1256-1265.

Available at: [Link]

Pignataro, G., et al. (2022). Pathophysiological Responses to Conotoxin Modulation of

Voltage-Gated Ion Currents. Marine Drugs, 20(5), 282. Available at: [Link]

Kasheverov, I. E., et al. (2001). A Comparative Study on Selectivity of α-Conotoxins GI and

ImI Using Their Synthetic Analogues and Derivatives. Neurochemistry International, 38(3),

229-237. Available at: [Link]

Satkunanathan, N., et al. (2003). A Novel α-Conotoxin Identified by Gene Sequencing Is

Active in Suppressing the Vascular Response to Selective Stimulation of Sensory Nerves in

Vivo. Scilit. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Phylogenetic specificity of cholinergic ligands: alpha-conotoxin SI - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Conotoxin - Wikipedia [en.wikipedia.org]

3. Alpha-conotoxins - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Determinants involved in the affinity of alpha-conotoxins GI and SI for the muscle subtype
of nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Alpha-conotoxins as pharmacological probes of nicotinic acetylcholine receptors - PMC
[pmc.ncbi.nlm.nih.gov]

6. The Chemical Synthesis of α-Conotoxins and Structurally Modified Analogs with
Enhanced Biological Stability | Springer Nature Experiments
[experiments.springernature.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23872418/
https://pubmed.ncbi.nlm.nih.gov/35442654/
https://www.mdpi.com/1660-3397/20/5/282/htm
https://www.researchgate.net/publication/12061266_A_Comparative_Study_on_Selectivity_of_a-Conotoxins_GI_and_ImI_Using_Their_Synthetic_Analogues_and_Derivatives
https://www.scilit.net/article/2e389b0d10b74966e395c52c2c0a9e2d
https://www.benchchem.com/product/b049411?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/3196703/
https://pubmed.ncbi.nlm.nih.gov/3196703/
https://en.wikipedia.org/wiki/Conotoxin
https://pubmed.ncbi.nlm.nih.gov/11091135/
https://pubmed.ncbi.nlm.nih.gov/9174364/
https://pubmed.ncbi.nlm.nih.gov/9174364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2814007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2814007/
https://experiments.springernature.com/articles/10.1007/978-1-62703-652-8_2
https://experiments.springernature.com/articles/10.1007/978-1-62703-652-8_2
https://experiments.springernature.com/articles/10.1007/978-1-62703-652-8_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. The chemical synthesis of α-conotoxins and structurally modified analogs with enhanced
biological stability - PubMed [pubmed.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. Controlled syntheses of natural and disulfide-mispaired regioisomers of alpha-conotoxin
SI - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Solution structure of alpha-conotoxin SI - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Structure-Function Elucidation of a New α-Conotoxin, MilIA, from Conus milneedwardsi -
PMC [pmc.ncbi.nlm.nih.gov]

12. In vivo and in vitro testing of native α-conotoxins from the injected venom of Conus
purpurascens - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Characterization of a Novel α-Conotoxin from Conus textile That Selectively Targets α6/
α3β2β3 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. Synthesis and Biological Activity of Novel α-Conotoxins Derived from Endemic
Polynesian Cone Snails - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [functional comparison of native versus synthetic alpha-
Conotoxin SI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049411/docs#functional-comparison-of-native-
versus-synthetic-alpha-conotoxin-si]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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